Taxuspine W
Taxuspine W
Brand Name:
Vulcanchem
CAS No.:
181309-92-2
VCID:
VC0026187
InChI:
InChI=1S/C26H36O9/c1-12-19(33-13(2)27)9-17-20(34-14(3)28)8-16-11-26(7,21(10-18(16)30)35-15(4)29)24(32)23(31)22(12)25(17,5)6/h8,17-21,23,30-31H,9-11H2,1-7H3/b16-8+/t17-,18-,19-,20-,21-,23+,26-/m0/s1
SMILES:
CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)O)C)O
Molecular Formula:
C26H36O9
Molecular Weight:
492.6 g/mol
Taxuspine W
CAS No.: 181309-92-2
Reference Standards
VCID: VC0026187
Molecular Formula: C26H36O9
Molecular Weight: 492.6 g/mol
| CAS No. | 181309-92-2 |
|---|---|
| Product Name | Taxuspine W |
| Molecular Formula | C26H36O9 |
| Molecular Weight | 492.6 g/mol |
| IUPAC Name | [(1E,3S,4R,6S,9R,11S,12S,14S)-3,12-diacetyloxy-9,14-dihydroxy-7,11,16,16-tetramethyl-10-oxo-6-tricyclo[9.3.1.14,8]hexadeca-1,7-dienyl] acetate |
| Standard InChI | InChI=1S/C26H36O9/c1-12-19(33-13(2)27)9-17-20(34-14(3)28)8-16-11-26(7,21(10-18(16)30)35-15(4)29)24(32)23(31)22(12)25(17,5)6/h8,17-21,23,30-31H,9-11H2,1-7H3/b16-8+/t17-,18-,19-,20-,21-,23+,26-/m0/s1 |
| Standard InChIKey | ZUIZFJGNEDXNJD-MKSBNKCPSA-N |
| Isomeric SMILES | CC1=C2[C@H](C(=O)[C@]3(C/C(=C\[C@@H]([C@@H](C2(C)C)C[C@@H]1OC(=O)C)OC(=O)C)/[C@H](C[C@@H]3OC(=O)C)O)C)O |
| SMILES | CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)O)C)O |
| Canonical SMILES | CC1=C2C(C(=O)C3(CC(=CC(C(C2(C)C)CC1OC(=O)C)OC(=O)C)C(CC3OC(=O)C)O)C)O |
| Appearance | Powder |
| PubChem Compound | 5321766 |
| Last Modified | Nov 11 2021 |
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